3-[(3-Chlorobenzyl)sulfonyl]-5-methyl-4-isothiazolecarbonitrile

• IUPAC Name: 3-[(3-chlorophenyl)methylsulfonyl]-5-methyl-1,2-thiazole-4-carbonitrile
• InChI: InChI=1S/C12H9ClN2O2S2/c1-8-11(6-14)12(15-18-8)19(16,17)7-9-3-2-4-10(13)5-9/h2-5H,7H2,1H3
• InChI Key: XMJFZFCOFXEYII-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NS1)S(=O)(=O)CC2=CC(=CC=C2)Cl)C#N
• Molecular Formula: C12H9ClN2O2S2
• Molecular Weight: 312.8 g/mol

Description

3-[(3-Chlorobenzyl)sulfonyl]-5-methyl-4-isothiazolecarbonitrile (3-CBS-MITC) is a novel synthetic compound with potential applications in scientific research. It is a small molecule that has recently been used in a variety of studies, including those related to drug discovery, biochemistry, and physiology. This compound has been studied for its potential to act as a potent inhibitor of certain enzymes, as well as its ability to modulate the activity of certain proteins.

Scientific Research Applications

Structural and Vibrational Studies

A study focused on the structural, topological, and vibrational properties of an isothiazole derivatives series with antiviral activities. The research utilized DFT calculations to study the solvent effects and predict the reactivities and behaviors of these compounds in both gas and aqueous solution phases, highlighting the importance of polarity in facilitating the traversal of biological membranes, which may explain elevated antiviral activities in certain derivatives (Romani et al., 2015).

Electrophilic Quenching and Synthesis

Another study explored the metalation and electrophilic quenching of isoxazoles, presenting a synthetic entry to thioalkyl derivatives. This process highlighted a route to obtain sulfone and sulfoxide derivatives, demonstrating the versatility in synthesizing sulfur-containing compounds and derivatives from isoxazole precursors (Balasubramaniam et al., 1990).

Corrosion Inhibition

Research on the efficiency of triazole derivatives for corrosion inhibition of mild steel in acidic media showed promising results, indicating the potential for these derivatives in protective coatings and materials science. The study found high inhibition efficiencies and discussed the adsorption mechanism, which follows Langmuir's adsorption isotherm (Lagrenée et al., 2002).

Synthesis of Polysubstituted Pyrroles

Research into the regiocontrolled synthesis of polysubstituted pyrroles from terminal alkynes, sulfonyl azides, and allenes demonstrated the ability to produce a wide range of substituted pyrroles. This process involves nickel(0) catalysis and highlights the synthetic utility of isothiazole derivatives in accessing complex heterocyclic structures (Miura et al., 2013).